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Compound of Interest

Compound Name: 2,4-Dibromopyridine

Cat. No.: B189624 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2,4-
Dibromopyridine, tailored for researchers, scientists, and drug development professionals.

The following procedures are designed to ensure the safe handling and disposal of this

compound in a laboratory setting.

Physicochemical and Hazard Data
A summary of the key quantitative data for 2,4-Dibromopyridine is presented below. This

information is critical for a comprehensive understanding of its hazard profile.
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Property Value Reference

CAS Number 58530-53-3 [1][2]

Molecular Formula C₅H₃Br₂N

Molecular Weight 236.89 g/mol

Form Solid

Melting Point 35-40 °C

Flash Point Not applicable

Signal Word Danger

Hazard Classifications

Acute Toxicity, Oral (Category

3), Skin Irritation (Category 2),

Serious Eye Damage

(Category 1), Specific target

organ toxicity — single

exposure (Category 3)

[3]

Hazard Statements

H301 (Toxic if swallowed),

H315 (Causes skin irritation),

H318 (Causes serious eye

damage), H335 (May cause

respiratory irritation)

Experimental Protocol for Disposal
The proper disposal of 2,4-Dibromopyridine is not a standalone experiment but a critical

component of laboratory safety protocols. The following step-by-step methodology outlines the

procedure for the safe management and disposal of this chemical.

Objective: To safely collect, store, and dispose of 2,4-Dibromopyridine waste in compliance

with institutional and regulatory standards.

Materials:

Appropriate Personal Protective Equipment (PPE):
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Chemical-resistant gloves (e.g., nitrile)

Safety goggles or face shield

Laboratory coat

Designated hazardous waste container (sealable, airtight, and compatible)

Hazardous waste labels

Chemical fume hood

Procedure:

Personal Protective Equipment (PPE) and Engineering Controls:

Always handle 2,4-Dibromopyridine within a properly functioning and certified laboratory

chemical fume hood to minimize inhalation exposure.[2][4]

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat, to prevent skin and eye contact.[2][5]

Waste Segregation and Collection:

Collect pure 2,4-Dibromopyridine and any solutions containing it in a designated,

compatible hazardous waste container.

Ensure the waste container is sealable and airtight to prevent the release of vapors.

Do not mix 2,4-Dibromopyridine waste with other incompatible waste streams.

Labeling of Waste Containers:

As soon as the first waste is added, affix a completed hazardous waste label to the

container.

The label must clearly identify the contents as "Hazardous Waste: 2,4-Dibromopyridine"

and include any other required information as per your institution's and local regulations.
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Temporary Storage of Waste:

Store the sealed waste container in a designated, secure, cool, dry, and well-ventilated

waste accumulation area.[6]

The storage area should be away from incompatible materials such as strong oxidizers

and acids.[6]

Disposal Request and Handover:

When the waste container is full or no longer in use, complete a chemical collection

request form as per your institution's protocol.[6]

Arrange for the collection of the waste by authorized personnel or deliver it to the

designated waste accumulation area operator.

Spill Management:

In the event of a spill, evacuate personnel from the immediate area.[5]

Wearing appropriate PPE, absorb the spill with an inert, dry material.

Collect the absorbed material into a suitable, sealed container for disposal as hazardous

waste.[6]

Avoid creating dust if the spilled material is solid.[5][7]

Ventilate the area of the spill.

Decontamination:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2]

Contaminated clothing should be removed and laundered before reuse.[7]

Regulatory Compliance:
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All disposal procedures must be conducted in strict accordance with local, regional, and

national hazardous waste regulations.[2][5]

Chemical waste generators are responsible for correctly classifying the waste to ensure

complete and accurate compliance.[2][7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2,4-
Dibromopyridine.
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Caption: Workflow for the safe disposal of 2,4-Dibromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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